Cas no 2229529-92-2 (4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol)

4-(6-Chloro-5-methylpyridin-3-yl)butan-2-ol is a versatile pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro-methyl-substituted pyridine ring linked to a butan-2-ol moiety, offering reactive sites for further functionalization. The chloro group enhances electrophilic reactivity, facilitating nucleophilic substitution reactions, while the hydroxyl group provides a handle for derivatization or conjugation. This compound may serve as a key intermediate in the development of bioactive molecules, owing to its balanced lipophilicity and steric properties. Its well-defined structure ensures reproducibility in synthetic routes, making it a reliable building block for research and industrial applications.
4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol structure
2229529-92-2 structure
Product Name:4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol
CAS No:2229529-92-2
MF:C10H14ClNO
MW:199.677261829376
CID:5853418
PubChem ID:165780724
Update Time:2025-10-28

4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol
    • 2229529-92-2
    • EN300-1993764
    • Inchi: 1S/C10H14ClNO/c1-7-5-9(4-3-8(2)13)6-12-10(7)11/h5-6,8,13H,3-4H2,1-2H3
    • InChI Key: IITLUAVTMQOBRK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(C=N1)CCC(C)O

Computed Properties

  • Exact Mass: 199.0763918g/mol
  • Monoisotopic Mass: 199.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33.1Ų

4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol Pricemore >>

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Additional information on 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol

Comprehensive Guide to 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol (CAS No. 2229529-92-2): Properties, Applications, and Market Insights

4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol (CAS No. 2229529-92-2) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This chlorinated pyridine derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in synthetic chemistry. In this article, we delve into the chemical properties, applications, and market trends of this compound, addressing common queries from researchers and industry professionals.

The molecular structure of 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol combines a pyridine ring with a butanol side chain, offering versatile reactivity. Researchers frequently search for "synthesis methods for 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol" and "CAS 2229529-92-2 applications," reflecting the growing interest in this compound. Its chloro-methyl substitution pattern on the pyridine ring makes it particularly useful in designing bioactive molecules, while the hydroxyl group enables further functionalization.

In pharmaceutical applications, 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol serves as a key building block for drug discovery. Recent studies highlight its potential in developing central nervous system (CNS) therapeutics, aligning with current trends in neurological research. The compound's ability to cross the blood-brain barrier makes it valuable for targeting neurodegenerative diseases—a hot topic in 2024's medical research landscape. Common search queries like "pyridine derivatives in drug development" and "neuroactive compound intermediates" demonstrate this relevance.

The agrochemical sector also benefits from CAS 2229529-92-2, particularly in developing novel crop protection agents. With increasing global focus on sustainable agriculture, researchers are exploring "chlorinated pyridines as pesticide intermediates"—another trending search term. The compound's structural features contribute to the design of systemic pesticides with improved plant mobility and environmental profiles.

From a market perspective, demand for 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Industry reports frequently cite "specialty chemical market trends 2024" and "high-value intermediate suppliers" as related search terms, reflecting commercial interest. The compound's niche applications contribute to its premium pricing in fine chemical markets.

Quality control and analytical characterization of CAS 2229529-92-2 remain critical topics, with researchers often searching for "HPLC methods for pyridine derivatives" and "spectral data of 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol." Modern techniques like LC-MS and NMR spectroscopy are essential for verifying the compound's purity, especially given its use in sensitive applications.

Environmental and regulatory considerations surrounding 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol have also become prominent discussion points. With increasing emphasis on green chemistry, researchers explore "biodegradable pyridine derivatives" and "sustainable synthesis routes." While this compound doesn't fall under hazardous classifications, proper handling protocols remain important for industrial-scale applications.

Looking ahead, 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol is poised to maintain its relevance in specialty chemical markets. Its dual utility in pharmaceutical and agrochemical research aligns with two of the most innovation-driven sectors in chemical sciences. For procurement specialists searching "reliable CAS 2229529-92-2 suppliers" or researchers investigating "pyridine-based molecular design," this compound offers numerous opportunities for scientific and commercial exploration.

In conclusion, 4-(6-chloro-5-methylpyridin-3-yl)butan-2-ol (CAS No. 2229529-92-2) represents a compelling case study in specialty chemical applications. Its structural versatility, combined with growing market demand, ensures its continued importance across multiple research domains. As synthetic methodologies advance and application areas expand, this compound will likely feature in future breakthroughs across the chemical sciences landscape.

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